N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfanyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3OS2/c1-12-2-4-14(5-3-12)22-11-16(21)20-17-19-15(10-23-17)13-6-8-18-9-7-13/h2-10H,11H2,1H3,(H,19,20,21)
• InChI Key: PNOKQMWPGJOUHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol
• CAS No.: 895456-54-9

Description

N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide is a useful research compound. Its molecular formula is C17H15N3OS2 and its molecular weight is 341.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have been actively exploring the synthesis of novel derivatives of thiazole and pyridine, including compounds similar to N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide. These compounds have demonstrated promising antimicrobial properties. For instance, a study focused on the synthesis of novel sulphonamide derivatives, including aminothiazole, amino-oxazole, and benzo[d]thiazol-2-ylthio derivatives. These compounds displayed good antimicrobial activity, with some showing high activity against various microbial strains. Computational calculations were also performed to understand the correlation between the experimental and theoretical values, which provided confirmation for the anticipated compounds (Fahim & Ismael, 2019).

Structure-Activity Relationships and Antiproliferative Activity

The structure-activity relationships of derivatives of this compound have been a subject of study, with a focus on their antiproliferative activities. New functionalized pyridine linked thiazole derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. Some compounds have shown promising results, especially against liver carcinoma and breast cancer cells, with IC50 values indicating significant activity. These studies provide valuable insights into the potential therapeutic applications of these compounds (Alqahtani & Bayazeed, 2020).

Insecticidal Activity

Another application area for these derivatives is in the field of agriculture, where their insecticidal properties have been investigated. For example, novel heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their efficacy against the cotton leafworm, Spodoptera littoralis. The research highlights the potential of these compounds as insecticidal agents, contributing to the development of new pesticides (Fadda et al., 2017).